1-(3-Pyrrolidinylmethyl)-4-piperidinol dihydrochloride
CAS No.: 1220027-06-4
Cat. No.: VC2690931
Molecular Formula: C10H22Cl2N2O
Molecular Weight: 257.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1220027-06-4 |
|---|---|
| Molecular Formula | C10H22Cl2N2O |
| Molecular Weight | 257.2 g/mol |
| IUPAC Name | 1-(pyrrolidin-3-ylmethyl)piperidin-4-ol;dihydrochloride |
| Standard InChI | InChI=1S/C10H20N2O.2ClH/c13-10-2-5-12(6-3-10)8-9-1-4-11-7-9;;/h9-11,13H,1-8H2;2*1H |
| Standard InChI Key | JVKJPSWWMAWFFA-UHFFFAOYSA-N |
| SMILES | C1CNCC1CN2CCC(CC2)O.Cl.Cl |
| Canonical SMILES | C1CNCC1CN2CCC(CC2)O.Cl.Cl |
Introduction
Chemical Identity and Structure
1-(3-Pyrrolidinylmethyl)-4-piperidinol dihydrochloride is a dihydrochloride salt containing both pyrrolidine and piperidine ring systems connected by a methylene bridge. The compound possesses several key identifiers and structural characteristics as shown in Table 1.
Table 1: Chemical Identity Properties
| Property | Value |
|---|---|
| CAS Number | 1220027-06-4 |
| IUPAC Name | 1-(pyrrolidin-3-ylmethyl)piperidin-4-ol;dihydrochloride |
| Molecular Formula | C10H22Cl2N2O |
| Molecular Weight | 257.2 g/mol |
| Minimum Purity | 95% |
The structural framework consists of a pyrrolidine ring with a methyl linker at the 3-position, connecting to a piperidine ring which bears a hydroxyl group at the 4-position. The compound exists as a dihydrochloride salt, with the chloride counterions associated with the protonated nitrogen atoms of both heterocyclic rings .
Physical and Chemical Properties
| Hazard Statements | Precautionary Statements |
|---|---|
| H315: Causes skin irritation | P261: Avoid breathing dust/fume/gas/mist/vapors/spray |
| H319: Causes serious eye irritation | P264: Wash skin thoroughly after handling |
| H335: May cause respiratory irritation | P271: Use only outdoors or in a well-ventilated area |
| P280: Wear protective gloves/protective clothing/eye protection/face protection | |
| P302+P352: IF ON SKIN: Wash with plenty of soap and water | |
| P304+P340: IF INHALED: Remove to fresh air and keep at rest in a position comfortable for breathing | |
| P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing |
The compound carries the signal word "Warning" on its hazard labeling .
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